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Compound of Interest

Compound Name: 3-Iodopyrazolo[1,5-a]pyridine

CAS No.: 19363-99-6

Cat. No.: B3113177

Get Quote

The pyrazolo[1,5-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the

core of numerous compounds with diverse biological activities. The introduction of a halogen,

such as iodine, at the 3-position creates a key synthetic handle for further functionalization via

cross-coupling reactions, making 3-Iodopyrazolo[1,5-a]pyridine a critical intermediate in drug

discovery and development.[1] Unambiguous characterization of this intermediate is paramount

to ensure the integrity of subsequent synthetic steps and the identity of the final active

pharmaceutical ingredients.

Mass spectrometry (MS) stands as the definitive analytical technique for the molecular weight

confirmation and structural elucidation of such compounds. Its high sensitivity and specificity

provide crucial information on molecular identity, purity, and stability. This guide offers a

detailed examination of the mass spectrometric behavior of 3-Iodopyrazolo[1,5-a]pyridine,

focusing on electron ionization (EI) techniques. As a "hard" ionization method, EI induces

reproducible and information-rich fragmentation, providing a molecular fingerprint that is

invaluable for structural confirmation.[2][3] We will explore the underlying principles, predictable

fragmentation pathways, and a practical protocol for its analysis, empowering researchers to

confidently interpret their data.
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Section 1: Core Physicochemical Properties for
Mass Spectrometry
A foundational understanding of the analyte's properties is essential before any analysis. These

parameters dictate the expected mass-to-charge ratios (m/z) and isotopic patterns in the mass

spectrum.

Property Value Source

Molecular Formula C₇H₅IN₂ [4][5]

Molar Mass 244.03 g/mol [4][6]

Exact Mass 243.95485 u PubChem CID 133276

Key Isotopes ¹²C, ¹H, ¹⁴N, ¹²⁷I N/A

Unlike compounds containing chlorine or bromine, iodine is monoisotopic (¹²⁷I), meaning it

does not produce a characteristic M+2 isotopic peak.[7] The presence of iodine is instead

confirmed by the specific mass of the molecular ion and the characteristic neutral loss of 127 u

(iodine radical) or 128 u (HI) during fragmentation.

Section 2: Ionization Strategy: The Rationale for
Electron Ionization (EI)
For volatile and thermally stable small organic molecules like 3-Iodopyrazolo[1,5-a]pyridine,

Electron Ionization (EI) is the gold standard.[3] The choice of EI is deliberate and based on

several key advantages:

Extensive, Reproducible Fragmentation: EI utilizes high-energy electrons (typically 70 eV) to

ionize the molecule.[8] This energetic process not only forms a molecular ion (M+•) but also

imparts sufficient internal energy to cause extensive and predictable bond cleavages. The

resulting fragmentation pattern is highly reproducible and serves as a unique fingerprint for

the molecule.[9]

Structural Elucidation: The fragments produced are not random; they correspond to the

formation of stable carbocations, radicals, and neutral molecules. By analyzing these
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fragments, one can piece together the original molecular structure, much like solving a

puzzle.

Library Comparability: Standard 70 eV EI spectra are widely compiled in extensive

databases (e.g., NIST, Wiley). A generated spectrum can be searched against these libraries

to rapidly identify known compounds.

While softer ionization techniques like Chemical Ionization (CI) or Electrospray Ionization (ESI)

are excellent for preserving the molecular ion, they provide minimal structural information

through fragmentation.[10] For the definitive structural confirmation of a novel or critical

intermediate, the rich detail from an EI spectrum is unparalleled.

Section 3: Predicted Mass Spectrum and
Fragmentation Pathways
The mass spectrum of 3-Iodopyrazolo[1,5-a]pyridine is predicted to be dominated by several

key fragmentation events originating from the energetically unstable molecular ion.

The Molecular Ion (M+•)
The primary ionization event is the removal of a single electron to form the molecular ion

radical cation (M+•).

M + e⁻ → [C₇H₅IN₂]⁺• + 2e⁻

This ion will appear at an m/z of 244, corresponding to the nominal mass of the molecule. Its

presence confirms the molecular weight. Due to the stability of the aromatic system, this peak

is expected to be reasonably intense.

Primary Fragmentation Pathways
The fragmentation of the pyrazolo[1,5-a]pyridine core and the carbon-iodine bond dictates the

overall spectral appearance.
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Caption: Predicted EI fragmentation pathway for 3-Iodopyrazolo[1,5-a]pyridine.

Loss of Iodine Radical (Key Fragment): The C-I bond is the weakest bond in the molecule.

Cleavage of this bond results in the loss of an iodine radical (I•), a neutral species with a

mass of 127 u. This leads to the formation of the pyrazolo[1,5-a]pyridine cation at m/z 117.

This is often the most stable and abundant fragment ion (the base peak) in the spectrum of

iodo-aromatic compounds.

[C₇H₅IN₂]⁺• → [C₇H₅N₂]⁺ + I•

Loss of Hydrogen Cyanide (HCN): Nitrogen-containing heterocyclic compounds frequently

undergo the elimination of a stable neutral molecule of HCN (27 u).[11][12] The fragment at

m/z 117 can lose HCN from the pyrazole ring to yield a fragment ion at m/z 90.
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[C₇H₅N₂]⁺ → [C₆H₄N]⁺ + HCN

Formation of Pyridine Cation: The pyridine ring itself is a stable aromatic structure.

Fragmentation can lead to the formation of a pyridine-like cation at m/z 78 or related

fragments.[13] This can arise from more complex rearrangements or further fragmentation of

the m/z 90 ion.

Summary of Expected Ions
The following table summarizes the key ions anticipated in the 70 eV EI mass spectrum.

m/z Proposed Identity Significance

244 [C₇H₅IN₂]⁺• Molecular Ion (M+•)

243 [M - H]⁺ Loss of a hydrogen atom

117 [C₇H₅N₂]⁺ [M - I]⁺, Likely Base Peak

90 [C₆H₄N]⁺ [M - I - HCN]⁺

78 [C₅H₄N]⁺ Pyridine-related fragment

Section 4: Experimental Protocol: GC-EI-MS
Analysis
This section provides a generalized workflow for the analysis of 3-Iodopyrazolo[1,5-a]pyridine
using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system with an EI source.

1. Sample Preparation 2. GC Separation 3. MS Analysis 4. Data Processing
Dissolve sample (1 mg/mL)

in high-purity solvent
(e.g., Dichloromethane,

Ethyl Acetate)

Inject 1 µL into GC.
Analyte vaporizes and
separates on column

EI Source (70 eV) Mass Analyzer
(e.g., Quadrupole, TOF) Detector Generate Mass Spectrum

(Abundance vs. m/z)

Click to download full resolution via product page
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Caption: General workflow for GC-EI-MS analysis.

Step-by-Step Methodology
Sample Preparation:

Accurately weigh ~1 mg of 3-Iodopyrazolo[1,5-a]pyridine.

Dissolve in 1 mL of a high-purity volatile solvent (e.g., ethyl acetate, dichloromethane) to

create a 1 mg/mL stock solution.

Perform serial dilutions as necessary to achieve a final concentration of 1-10 µg/mL

suitable for GC-MS analysis.

Transfer the final solution to a 2 mL autosampler vial.

Instrumentation & Parameters:

System: A standard GC-MS system equipped with an EI source.

GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms, 30 m x

0.25 mm x 0.25 µm) is suitable.

Injection:

Injector Temperature: 250-280 °C

Injection Volume: 1 µL

Mode: Split (e.g., 20:1 ratio) to avoid column overloading.

Oven Program:

Initial Temperature: 100 °C, hold for 1 minute.

Ramp: Increase to 280 °C at 20 °C/minute.

Final Hold: Hold at 280 °C for 5 minutes.
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(This program should be optimized based on the specific instrument and observed

retention time.)

Mass Spectrometer Parameters:

Ion Source: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230 °C

Mass Range: Scan from m/z 40 to 350.

Solvent Delay: 2-3 minutes to prevent filament damage from the solvent peak.

Data Acquisition and Interpretation:

Acquire the total ion chromatogram (TIC). The analyte should appear as a sharp,

symmetrical peak.

Extract the mass spectrum from the apex of the analyte's chromatographic peak.

Analyze the spectrum:

Identify the peak at the highest m/z. Does it correspond to the expected molecular

weight (m/z 244)?

Identify the base peak (most intense peak). Is it at m/z 117, corresponding to the loss of

iodine?

Look for other expected fragments (e.g., m/z 90) to build confidence in the structural

assignment.

Conclusion
The mass spectrometric analysis of 3-Iodopyrazolo[1,5-a]pyridine via electron ionization is a

robust and highly informative method for its definitive identification. The resulting mass

spectrum is characterized by a clear molecular ion at m/z 244 and a predictable fragmentation

pattern, most notably the loss of the iodine radical to produce a stable base peak at m/z 117.
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By understanding these core principles and applying the outlined experimental approach,

researchers in synthetic chemistry and drug development can confidently verify the structure

and purity of this vital heterocyclic building block, ensuring the integrity and success of their

scientific endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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